GSK-2110183

• CAS No.: 1047644-62-1
• Product Name: GSK-2110183
• Molecular Formula: C₁₈H₁₇Cl₂F₂N₄OS
• Molecular Weight: 427.32
• IUPAC Name: N-[(2S)-1-amino-3-(3-fluorophenyl)propan-2-yl]-5-chloro-4-(4-chloro-2-methylpyrazol-3-yl)thiophene-2-carboxamide
• Standard InChI: InChI=1S/C18H17Cl2FN4OS/c1-25-16(14(19)9-23-25)13-7-15(27-17(13)20)18(26)24-12(8-22)6-10-3-2-4-11(21)5-10/h2-5,7,9,12H,6,8,22H2,1H3,(H,24,26)/t12-/m0/s1
• Standard InChIKey: AHDFWNJLFALBJP-JTQLQIEISA-N
• SMILES: CN1C(=C(C=N1)Cl)C2=C(SC(=C2)C(=O)NC(CC3=CC(=CC=C3)F)CN)Cl
• Description: Afuresertib (GSK2110183) is a potent pan-AKT inhibitor that demonstrated synergy with bortezomib in preclinical models of multiple myeloma (MM).
• Synonyms: N-[(2S)-1-amino-3-(3-fluorophenyl)propan-2-yl]-5-chloro-4-(4-chloro-2-methylpyrazol-3-yl)thiophene-2-carboxamide
• Reference: [1]. Spencer A, et al. Novel AKT inhibitor afuresertib shows favorable safety, pharmacokinetics, and clinical activity in multiple myeloma: Phase 1 study results. Blood. 2014 Jul 29. pii: blood-2014-03-559963.
• PubChem Compound: 46843057
• Last Modified: Nov 11 2021